EGYPTIAN BLUE

• CAS: 10279-60-4
• Synonyms: EGYPTIAN BLUE
• Molecular Formula: C10H7NO3

Egyptian Blue (CaCuSi₄O₁₀, cuprorivaite) is a layered alkaline-earth copper tetrasilicate pigment historically recognized as the first synthetic pigment. Modern characterization reveals it as an exceptional near-infrared (NIR) luminescent material with a characteristic emission peak at approximately 910 nm.

Egyptian Blue (CAS 10279-60-4) for Scientific Procurement: Compound Class and Core Technical Profile

Egyptian Blue (CaCuSi₄O₁₀, cuprorivaite) is a layered alkaline-earth copper tetrasilicate pigment historically recognized as the first synthetic pigment [1]. Modern characterization reveals it as an exceptional near-infrared (NIR) luminescent material with a characteristic emission peak at approximately 910 nm [2]. Its phyllosilicate crystal structure features weak interlayer bonding, enabling exfoliation into two-dimensional nanosheets [3]. The compound exhibits a long excited-state lifetime of 107 μs and a photoluminescence quantum yield (ΦEM) of 10.5% in its conventionally synthesized form [2], with optimized synthesis routes achieving yields up to approximately 30% [4].

• [1] Pradell, T. et al. Physical Processes Involved in Production of the Ancient Pigment, Egyptian Blue. J. Am. Ceram. Soc. 2006, 89, 1426–1431. View Source
• [2] Accorsi, G. et al. The exceptional near-infrared luminescence properties of cuprorivaite (Egyptian blue). Chem. Commun. 2009, 3392–3394. View Source
• [3] Selvaggio, G. et al. Exfoliated near infrared fluorescent silicate nanosheets for (bio)photonics. Nat. Commun. 2020, 11, 1495. View Source
• [4] Nicola, M. et al. Increased NIR photoluminescence of Egyptian blue via matrix effect optimization. Mater. Chem. Phys. 2024, 313, 128723. View Source

Egyptian Blue (CAS 10279-60-4): Why In-Class Alkaline-Earth Copper Silicates Cannot Be Interchanged

The Egyptian blue family (MCuSi₄O₁₀ where M = Ca, Sr, Ba) exhibits systematic variation in photophysical properties as a function of the alkaline-earth cation [1]. Han Blue (BaCuSi₄O₁₀) and Han Purple (BaCuSi₂O₆) differ from Egyptian Blue in emission wavelength (≈953 nm and ≈924 nm versus ≈927 nm for EB nanosheets), fluorescence lifetime (≈8 ms and ≈7 ms versus ≈17 ms for EB nanosheets), and exfoliation behavior [2]. These differences preclude simple substitution in applications requiring specific emission wavelengths, lifetime-encoded multiplexing, or particular nanosheet dimensions. Procurement decisions must therefore be guided by the specific quantitative performance parameters required for the intended application rather than generic class membership.

• [1] Kendrick, E. et al. Structure and colour properties in the Egyptian Blue Family, M₁₋ₓM′ₓCuSi₄O₁₀, as a function of M, M′ where M, M′ = Ca, Sr and Ba. Dyes Pigm. 2007, 73, 279–284. View Source
• [2] Hilla, B. et al. Photophysical properties and fluorescence lifetime imaging of exfoliated near-infrared fluorescent silicate nanosheets. Nanoscale Adv. 2021, 3, 4184–4195. View Source

Egyptian Blue (CAS 10279-60-4): Quantitative Differentiation Evidence for Scientific Selection

Exfoliation into Sub-20 nm Nanosheets: A Differentiating Capability Versus Non-Layered NIR Fluorophores

Egyptian Blue possesses a layered phyllosilicate structure with weak interlayer bonding, enabling exfoliation into 2D nanosheets [1]. This capability is absent in non-layered NIR fluorophores such as indocyanine green (ICG) and InAs quantum dots, which cannot be mechanically reduced to atomically thin sheets. The exfoliated EB nanosheets (EB-NS) achieve diameters less than 20 nm and heights down to 1 nm [1].

Evidence Dimension	Exfoliation capability into 2D nanosheets
Target Compound Data	Diameter <20 nm; Height down to 1 nm
Comparator Or Baseline	Indocyanine green (ICG): not exfoliable (non-layered molecular fluorophore); InAs quantum dots: not exfoliable (spherical nanoparticle morphology)
Quantified Difference	Qualitative difference: Egyptian Blue is exfoliable; ICG and InAs QDs are not
Conditions	Ball milling followed by tip sonication in aqueous medium; size characterized by atomic force microscopy and dynamic light scattering

Why This Matters

Exfoliation into nanosheets enables unique applications in 2D material-based sensors, flexible optoelectronics, and high-surface-area bioimaging that non-layered fluorophores cannot address.

• [1] Selvaggio, G. et al. Exfoliated near infrared fluorescent silicate nanosheets for (bio)photonics. Nat. Commun. 2020, 11, 1495. View Source

Tunable NIR Photoluminescence Quantum Yield: Matrix-Optimized EB (ΦEM ≈30%) Versus Conventional Synthesis (ΦEM =10.5%)

The NIR photoluminescence quantum yield of Egyptian Blue can be substantially increased through matrix effect optimization. A solid-state synthesis route using silica nanoparticles and avoiding fluxing agents produces cuprorivaite crystals that are practically devoid of the glassy phase rich in copper and impurities [1]. This optimized material achieves a quantum yield of ΦEM ≈ 30%, which is almost three times higher than the best value previously reported for conventionally synthesized Egyptian Blue (ΦEM = 10.5%) [2].

Evidence Dimension	NIR photoluminescence quantum yield (ΦEM)
Target Compound Data	ΦEM ≈ 30%
Comparator Or Baseline	Conventionally synthesized Egyptian Blue: ΦEM = 10.5%
Quantified Difference	≈2.86-fold increase
Conditions	Optimized solid-state synthesis with silica nanoparticles, no fluxing agents; conventional melt-flux synthesis with glassy phase; emission measured at λmax ≈ 910 nm under visible excitation

Why This Matters

The 2.86-fold quantum yield improvement directly impacts signal-to-noise ratio in NIR imaging and detection sensitivity in sensor applications, enabling procurement of high-efficiency EB for performance-critical applications.

• [1] Nicola, M. et al. Increased NIR photoluminescence of Egyptian blue via matrix effect optimization. Mater. Chem. Phys. 2024, 313, 128723. View Source
• [2] Accorsi, G. et al. The exceptional near-infrared luminescence properties of cuprorivaite (Egyptian blue). Chem. Commun. 2009, 3392–3394. View Source

Differentiated NIR Emission and Lifetime: Egyptian Blue Nanosheets Versus Han Blue and Han Purple Nanosheets

Among exfoliated alkaline-earth copper silicate nanosheets, Egyptian Blue (EB-NS) exhibits distinct emission wavelength and fluorescence lifetime compared to Han Blue (HB-NS, BaCuSi₄O₁₀) and Han Purple (HP-NS, BaCuSi₂O₆) [1]. EB-NS emits at ≈927 nm with a lifetime of ≈17 ms, whereas HB-NS emits at ≈953 nm (≈8 ms) and HP-NS emits at ≈924 nm (≈7 ms) [1].

Evidence Dimension	NIR emission wavelength and fluorescence lifetime of exfoliated nanosheets
Target Compound Data	λem ≈ 927 nm; τ ≈ 17 ms
Comparator Or Baseline	Han Blue nanosheets (HB-NS): λem ≈ 953 nm, τ ≈ 8 ms; Han Purple nanosheets (HP-NS): λem ≈ 924 nm, τ ≈ 7 ms
Quantified Difference	EB-NS lifetime is 2.1× longer than HB-NS and 2.4× longer than HP-NS; emission wavelength differs by 26 nm from HB-NS and 3 nm from HP-NS
Conditions	Exfoliated nanosheets prepared by ball milling and tip sonication; measurements via time-correlated single photon counting (TCSPC) and NIR spectroscopy

Why This Matters

The distinct emission wavelength and significantly longer fluorescence lifetime of EB-NS enable lifetime-encoded multicolor imaging and multiplexed detection, allowing simultaneous differentiation of multiple labels that would be impossible with a single fluorophore.

• [1] Hilla, B. et al. Photophysical properties and fluorescence lifetime imaging of exfoliated near-infrared fluorescent silicate nanosheets. Nanoscale Adv. 2021, 3, 4184–4195. View Source

Non-Doped Composition: Rare-Earth-Free Sustainability Versus Lanthanide-Doped NIR Phosphors

Egyptian Blue achieves its NIR luminescence without doping with rare-earth elements or other strategic dopants [1]. In contrast, widely used NIR phosphors such as Y₂O₂S:Eu³⁺,Mg²⁺,Ti⁴⁺ (YOS) and NaYF₄:Yb³⁺,Er³⁺ upconversion nanoparticles require lanthanide doping to achieve comparable NIR emission [2]. The optimized high-efficiency cuprorivaite (ΦEM ≈ 30%) is obtained via straightforward solid-state synthesis using only abundant elements (Ca, Cu, Si, O) [1].

Evidence Dimension	Elemental composition and doping requirements
Target Compound Data	No rare-earth doping; composed of abundant elements (Ca, Cu, Si, O)
Comparator Or Baseline	Y₂O₂S:Eu³⁺,Mg²⁺,Ti⁴⁺ (YOS): requires Eu³⁺, Mg²⁺, Ti⁴⁺ doping; NaYF₄:Yb³⁺,Er³⁺: requires Yb³⁺ and Er³⁺ lanthanide doping
Quantified Difference	Qualitative difference: Egyptian Blue requires zero rare-earth elements; comparator phosphors require lanthanide doping at concentrations typically 2–20 mol%
Conditions	Synthesis comparison under standard phosphor preparation conditions

Why This Matters

The rare-earth-free composition eliminates supply chain vulnerabilities associated with lanthanide elements, reduces material cost, and aligns with sustainability requirements increasingly mandated in large-scale industrial and biomedical procurement.

• [1] Nicola, M. et al. Increased NIR photoluminescence of Egyptian blue via matrix effect optimization. Mater. Chem. Phys. 2024, 313, 128723. View Source
• [2] Armetta, F. et al. Multimodal anti-counterfeiting inks: modern use of an ancient pigment in synergy with a persistent phosphor. J. Mater. Chem. C 2025, 13, 1188–1197. View Source

Exceptional Excited-State Lifetime: EB (107 μs) Versus Molecular NIR Fluorophores (ns Regime)

Egyptian Blue exhibits an exceptionally long excited-state lifetime of 107 μs in the near-infrared region [1]. This lifetime is orders of magnitude longer than conventional molecular NIR fluorophores such as indocyanine green (ICG), which exhibits fluorescence lifetimes in the nanosecond regime (typically ~0.3–1.0 ns) [2].

Evidence Dimension	Excited-state fluorescence lifetime
Target Compound Data	107 μs (bulk CaCuSi₄O₁₀)
Comparator Or Baseline	Indocyanine green (ICG): ≈0.3–1.0 ns; typical organic NIR dyes: <10 ns
Quantified Difference	≈10⁵-fold longer lifetime
Conditions	Time-resolved fluorescence spectroscopy; λex in visible range, λem at 910 nm

Why This Matters

The microsecond-scale lifetime enables time-gated detection schemes that effectively eliminate short-lived autofluorescence background, dramatically improving signal-to-background ratios in complex biological and environmental samples.

• [1] Accorsi, G. et al. The exceptional near-infrared luminescence properties of cuprorivaite (Egyptian blue). Chem. Commun. 2009, 3392–3394. View Source
• [2] Selvaggio, G. et al. Exfoliated near infrared fluorescent silicate nanosheets for (bio)photonics. Nat. Commun. 2020, 11, 1495. View Source

Chemical Stability Under Highly Alkaline Conditions: EB in Geopolymer Matrices Versus pH-Sensitive NIR Fluorophores

Egyptian Blue retains its crystallographic structure and luminescent properties under highly alkaline conditions (12 M NaOH activation for geopolymer synthesis) [1]. This contrasts with many organic NIR fluorophores, which degrade or lose fluorescence in strongly alkaline environments, and with quantum dots that may undergo surface ligand desorption or oxidation at extreme pH.

Evidence Dimension	Structural and luminescent stability under alkaline conditions
Target Compound Data	Retains crystallographic structure (XRD-confirmed) and NIR luminescence in 12 M NaOH geopolymer matrix
Comparator Or Baseline	Organic NIR dyes (e.g., ICG, Cy7 derivatives): known to degrade/hydrolyze under strongly alkaline pH; quantum dots: ligand desorption and quenching reported at pH >10–11
Quantified Difference	Qualitative difference: EB remains structurally intact and luminescent; comparator fluorophores exhibit degradation or quenching
Conditions	Alkaline activation with 12 M sodium hydroxide for halloysite-based geopolymer mortar; XRD, FTIR, and VIL imaging characterization

Why This Matters

Alkaline stability enables incorporation of Egyptian Blue into cementitious and geopolymeric construction materials for covert tagging and structural health monitoring, applications for which pH-sensitive fluorophores are unsuitable.

• [1] Invisible near-infrared luminescent marker incorporating Egyptian blue in halloysite-based geopolymer mortars: Applications in covert tagging. J. Alloys Compd. 2025, 1010, 177022. View Source

Egyptian Blue (CAS 10279-60-4): Evidence-Driven Application Scenarios for Procurement Decision-Making

Lifetime-Encoded Multiplexed Bioimaging with EB Nanosheets

Procurement for multiplexed NIR bioimaging applications should prioritize Egyptian Blue nanosheets (EB-NS) when multiple fluorophores must be discriminated in a single sample. EB-NS exhibits a fluorescence lifetime of ≈17 ms, which is 2.1× longer than Han Blue nanosheets (≈8 ms) and 2.4× longer than Han Purple nanosheets (≈7 ms) [1]. This lifetime differentiation, combined with distinct emission wavelengths (EB-NS: ≈927 nm; HB-NS: ≈953 nm; HP-NS: ≈924 nm), enables lifetime-encoded multicolor imaging where different labels are distinguished by their temporal decay signatures [1]. The exfoliation capability of EB into nanosheets with diameters <20 nm and heights down to 1 nm further supports cellular uptake and in vivo tracking applications [2].

Covert Security Tagging in Alkaline Construction Materials

Procurement for anti-counterfeiting and covert tagging in construction materials should specify Egyptian Blue due to its demonstrated stability in highly alkaline geopolymer matrices. EB retains its crystallographic structure and NIR luminescent properties when incorporated into halloysite-based geopolymer mortars activated with 12 M NaOH [1]. The pigment remains visually undetectable at concentrations as low as 0.2–0.6 wt% while emitting strong NIR luminescence upon visible light excitation, enabling infrared-readable QR code fabrication for secure, digitally retrievable tagging [1]. This alkaline stability differentiates EB from organic NIR fluorophores that degrade under such conditions.

High-Sensitivity NIR Detection Requiring Time-Gated Autofluorescence Rejection

Procurement for NIR detection in high-autofluorescence environments (e.g., biological tissues, forensic samples) should specify Egyptian Blue due to its exceptional excited-state lifetime of 107 μs [1]. This microsecond-scale lifetime—approximately 10⁵-fold longer than molecular NIR dyes such as indocyanine green (ICG) [2]—enables time-gated detection schemes that completely reject nanosecond-scale autofluorescence background. The optimized high-quantum-yield variant (ΦEM ≈ 30%) provides additional signal enhancement for trace detection applications including latent fingerprint development on complex patterned surfaces [1].

Rare-Earth-Free Luminescent Solar Concentrators and Energy-Saving Applications

Procurement for sustainable, large-area luminescent solar concentrators (LSCs) should specify Egyptian Blue as a rare-earth-free alternative to lanthanide-doped NIR phosphors. EB achieves NIR luminescence with quantum yields up to ≈30% [1] using only abundant elements (Ca, Cu, Si, O) without rare-earth doping [1]. EB films deposited for 60 minutes exhibit an optical energy band gap of 2.42 eV and 75% optical transmission in the 500–900 nm range [2], with an average fluorescence lifetime of 110.50 μs and quantum yield of 12.93% in LSC configurations [2]. This composition eliminates supply chain risks associated with lanthanide elements (e.g., Eu, Yb, Er) while maintaining competitive photophysical performance for photovoltaic integration.

• [1] Hilla, B. et al. Photophysical properties and fluorescence lifetime imaging of exfoliated near-infrared fluorescent silicate nanosheets. Nanoscale Adv. 2021, 3, 4184–4195. View Source
• [2] Selvaggio, G. et al. Exfoliated near infrared fluorescent silicate nanosheets for (bio)photonics. Nat. Commun. 2020, 11, 1495. View Source